Cas no 2172034-62-5 (2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172034-62-5
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 6102234
• PubChem ID: 165599606
• Update Time: 2025-07-18

2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine
• 2172034-62-5
• EN300-1597957
• 2-[1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C11H22N4O/c1-3-5-11-10(6-7-12)13-14-15(11)8-9-16-4-2/h3-9,12H2,1-2H3
• InChI Key： XOIJIHANQOEYHM-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CCN)N=N1)CCC

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172034-62-5)

2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172034-62-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine consists of a central 1,2,3-triazole ring linked to an ethanamine moiety. The presence of the ethoxyethyl and propyl substituents adds complexity and functionality to the molecule, potentially influencing its pharmacological properties. The 1,2,3-triazole ring is particularly noteworthy due to its high stability and bioisosteric nature, which allows it to mimic other functional groups in biological systems.

Recent studies have highlighted the potential of 1,2,3-triazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (JMC) in 2023 demonstrated that certain 1,2,3-triazole derivatives exhibit potent anti-inflammatory and analgesic activities. These findings suggest that compounds like 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine could be valuable in the development of new treatments for inflammatory diseases and pain management.

In addition to their anti-inflammatory properties, 1,2,3-triazoles have also shown promise in antiviral research. A study published in the Antiviral Research journal in 2024 reported that specific 1,2,3-triazole derivatives exhibit significant antiviral activity against several RNA viruses. This research underscores the potential of compounds like 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine as lead candidates for developing antiviral drugs.

The synthetic accessibility of 1,2,3-triazoles is another factor that contributes to their appeal in pharmaceutical research. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction is a well-established method for synthesizing these compounds. This "click" reaction is highly efficient and can be performed under mild conditions, making it an attractive option for large-scale production. The ease of synthesis allows researchers to quickly generate a wide range of 1,2,3-triazole derivatives for screening and optimization.

The pharmacokinetic properties of 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yethanamine are currently under investigation. Preliminary studies suggest that this compound has favorable absorption and distribution characteristics. Its lipophilicity and molecular weight are within the range that is typically associated with good oral bioavailability. However, further studies are needed to fully characterize its pharmacokinetic profile and determine its suitability for clinical development.

In terms of safety and toxicity profiles, initial in vitro assays have shown that 2-(Ethoxyethyl)-5-propyl-[^N-[^N-methylamino]propionamide) exhibits low cytotoxicity against a panel of human cell lines. These results are encouraging but require validation through more comprehensive toxicological evaluations.

The potential applications of 2-(Ethoxyethyl)-5-propyl-[^N-[^N-methylamino]propionamide) extend beyond traditional pharmaceuticals. In the field of materials science, 1,2,3-triazoles have been explored as functional groups for designing novel polymers and coatings with enhanced properties. The unique electronic and steric properties of these compounds make them suitable for applications such as drug delivery systems and biocompatible materials.

In conclusion, 2-(Ethoxyethyl)-5-propyl-[^N-[^N-methylamino]propionamide) (CAS No. 2172034-62-5) represents an exciting opportunity for researchers in the fields of medicinal chemistry and pharmaceutical sciences. Its diverse biological activities and favorable synthetic accessibility make it a promising candidate for further investigation and potential development into novel therapeutic agents or advanced materials.